Cas no 1619233-32-7 ((4S)-4-Amino-2,6-dimethyl-1-hepten-3-one 2,2,2-Trifluoroacetate)

• Product Name: (4S)-4-Amino-2,6-dimethyl-1-hepten-3-one 2,2,2-Trifluoroacetate
• CAS No: 1619233-32-7
• MF: C₁₁H₁₈F₃NO₃
• MW: 269.260734081268
• CID: 2085300
• PubChem ID: 78358442
• Update Time: 2025-07-15

(4S)-4-Amino-2,6-dimethyl-1-hepten-3-one 2,2,2-Trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• (4S)-4-Amino-2,6-dimethyl-1-hepten-3-one 2,2,2-Trifluoroacetate
• (S)-4-amino-2,6-dimethylhept-1-en-3-one 2,2,2-trifluoroacetate
• D77483
• CS-M2718
• (4S)-4-amino-2,6-dimethylhept-1-en-3-one;2,2,2-trifluoroacetic acid
• 1619233-32-7
• (4S)-4-amino-2,6-dimethylhept-1-en-3-one; trifluoroacetic acid

• Inchi： 1S/C9H17NO.C2HF3O2/c1-6(2)5-8(10)9(11)7(3)4;3-2(4,5)1(6)7/h6,8H,3,5,10H2,1-2,4H3;(H,6,7)/t8-;/m0./s1
• InChI Key： LRERPDGQQWNGFC-QRPNPIFTSA-N
• SMILES： FC(C(=O)O)(F)F.O=C(C(=C)C)[C@H](CC(C)C)N

Computed Properties

• Exact Mass: 269.12387792g/mol
• Monoisotopic Mass: 269.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on (4S)-4-Amino-2,6-dimethyl-1-hepten-3-one 2,2,2-Trifluoroacetate

Research Briefing on (4S)-4-Amino-2,6-dimethyl-1-hepten-3-one 2,2,2-Trifluoroacetate (CAS: 1619233-32-7)

The compound (4S)-4-Amino-2,6-dimethyl-1-hepten-3-one 2,2,2-Trifluoroacetate (CAS: 1619233-32-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of (4S)-4-Amino-2,6-dimethyl-1-hepten-3-one 2,2,2-Trifluoroacetate as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the presence of a trifluoroacetate group and a chiral amino moiety, make it a versatile building block for the development of enantioselective catalysts and pharmacologically active compounds. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to characterize its molecular structure and confirm its purity.

In the context of biological activity, preliminary in vitro studies have demonstrated that (4S)-4-Amino-2,6-dimethyl-1-hepten-3-one 2,2,2-Trifluoroacetate exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. These findings suggest its potential utility as a lead compound for the development of anti-inflammatory agents. Furthermore, molecular docking simulations have revealed favorable binding interactions with target proteins, providing insights into its mechanism of action at the atomic level.

The synthesis of (4S)-4-Amino-2,6-dimethyl-1-hepten-3-one 2,2,2-Trifluoroacetate has been optimized using green chemistry approaches, minimizing the use of hazardous reagents and reducing environmental impact. Recent publications describe scalable and cost-effective synthetic routes, which are crucial for its potential industrial application. These advancements underscore the compound's relevance in sustainable pharmaceutical manufacturing.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Ongoing research is focused on addressing these gaps through comprehensive in vivo studies and structure-activity relationship (SAR) analyses. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the identification of derivatives with enhanced efficacy and safety profiles.

In conclusion, (4S)-4-Amino-2,6-dimethyl-1-hepten-3-one 2,2,2-Trifluoroacetate represents a promising candidate for further exploration in drug discovery. Its unique chemical properties and preliminary biological activities position it as a valuable tool for medicinal chemists and pharmacologists. Future research should prioritize translational studies to evaluate its therapeutic potential in disease models and clinical settings.